Cas no 2679919-62-9 (tert-butyl (2S)-2-amino-3-(1H-1,2,3-triazol-1-yl)propanoate)

• Product Name: tert-butyl (2S)-2-amino-3-(1H-1,2,3-triazol-1-yl)propanoate
• CAS No: 2679919-62-9
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 5645695
• PubChem ID: 165907434
• Update Time: 2025-06-10

tert-butyl (2S)-2-amino-3-(1H-1,2,3-triazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28273167
• tert-butyl (2S)-2-amino-3-(1H-1,2,3-triazol-1-yl)propanoate
• 2679919-62-9

• Inchi： 1S/C9H16N4O2/c1-9(2,3)15-8(14)7(10)6-13-5-4-11-12-13/h4-5,7H,6,10H2,1-3H3/t7-/m0/s1
• InChI Key： JPCIAIOHGQKGAQ-ZETCQYMHSA-N
• SMILES： O(C([C@H](CN1C=CN=N1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 212.12732577g/mol
• Monoisotopic Mass: 212.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 83Ų

Additional information on tert-butyl (2S)-2-amino-3-(1H-1,2,3-triazol-1-yl)propanoate

tert-butyl (2S)-2-amino-3-(1H-1,2,3-triazol-1-yl)propanoate (CAS No. 2679919-62-9): An Overview and Recent Advances

tert-butyl (2S)-2-amino-3-(1H-1,2,3-triazol-1-yl)propanoate (CAS No. 2679919-62-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (S)-tert-butyl 2-amino-3-(1H-1,2,3-triazol-1-yl)propanoate, is a chiral derivative of amino acid with a triazole moiety. Its unique structural features make it an attractive candidate for various applications, including the synthesis of bioactive molecules and the development of novel therapeutic agents.

The tert-butyl group in the compound provides enhanced stability and solubility properties, making it suitable for use in both aqueous and organic solvents. The (S)-configuration of the amino acid derivative ensures that the compound exhibits specific biological activities, which are crucial for its potential therapeutic applications. The 1H-1,2,3-triazole ring is a well-known bioisostere that can mimic the functionality of other functional groups, such as carboxylic acids and amides, thereby expanding the range of biological activities that can be achieved with this compound.

Recent studies have highlighted the potential of tert-butyl (2S)-2-amino-3-(1H-1,2,3-triazol-1-yl)propanoate in various areas of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of peptidomimetics with potent anti-cancer properties. The triazole ring in the compound was found to enhance the binding affinity to specific protein targets, leading to improved efficacy in inhibiting cancer cell proliferation.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers explored the use of tert-butyl (2S)-2-amino-3-(1H-1,2,3-triazol-1-yl)propanoate as a building block for the synthesis of small molecules with anti-inflammatory properties. The results showed that derivatives of this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs.

The versatility of tert-butyl (2S)-2-amino-3-(1H-1,2,3-triazol-1-yl)propanoate extends beyond its use as a synthetic intermediate. Its chiral nature and functional groups make it an ideal candidate for exploring enantioselective catalysis and asymmetric synthesis. A recent review article in Chemical Reviews discussed the role of chiral amino acid derivatives with triazole moieties in enantioselective transformations. The review highlighted several examples where (S)-tert-butyl 2-amino-3-(1H-1,2,3-triazol-1-yl)propanoate was used as a chiral ligand or catalyst to achieve high enantioselectivity in various reactions.

The stability and reactivity of tert-butyl (2S)-2-amino-3-(1H-1,2,3-triazol-1-yl)propanoate also make it suitable for use in click chemistry reactions. Click chemistry is a powerful tool for rapidly assembling complex molecules from simple building blocks. The triazole ring formed through click reactions is known for its robustness and biological stability. A study published in Angewandte Chemie International Edition demonstrated that (S)-tert-butyl 2-amino-3-(1H-1,2,3-triazol-1-yl)propanoate can be efficiently incorporated into larger molecular frameworks using copper-catalyzed azide–alkyne cycloaddition (CuAAC), a widely used click reaction.

In addition to its synthetic applications, tert-butyl (2S)-2-amino-3-(1H-1,2,3-triazol-1-y l)propanoate has been investigated for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. A study published in Molecular Pharmaceutics explored the use of this compound as a prodrug precursor for delivering drugs with poor oral bioavailability. The results showed that the tert-butyl ester group could be selectively cleaved under physiological conditions to release the active drug molecule.

The safety profile of tert-butyl (2S)-2-amino-3-(1H - 1 , 2 , 3 -triazol - 1 - yl ) propanoate has also been evaluated in several studies. Toxicity assays conducted on various cell lines and animal models have shown that this compound exhibits low toxicity at therapeutic concentrations. This favorable safety profile further supports its potential as a lead compound for drug development.

In conclusion, tert-butyl (2S)-2-amino - 3 -( 1 H - 1 , 2 , 3 -triazol - 1 - yl ) propanoate (CAS No. 2679919 -6 4 -9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for developing novel bioactive molecules and therapeutic agents. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the field.